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Compound of Interest

Compound Name: 2,4,6-Trifluoropyridine

Cat. No.: B032590 Get Quote

Technical Guide: Physicochemical Properties of
2,4,6-Trifluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2,4,6-
Trifluoropyridine, a crucial intermediate in the synthesis of various pharmaceutical

compounds. The information herein is compiled to assist researchers and professionals in drug

development and chemical synthesis.

Core Physical Properties
The physical characteristics of 2,4,6-Trifluoropyridine are summarized in the table below. It is

important to note that some discrepancies exist in the reported literature values, which are

presented here for a comprehensive overview.
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Property Value Source

Molecular Formula C₅H₂F₃N [1][2][3]

Molecular Weight 133.07 g/mol [1][3]

Boiling Point 121.9 °C at 760 mmHg [1][4]

102 °C [5][6]

Density 1.499 g/cm³ [1][5][6]

1.397 g/cm³ [4]

Refractive Index 1.412 [4][5][6]

Flash Point 27.5 °C [1][4]

17 °C [5][6]

Appearance Clear, colorless liquid [2]

Experimental Protocols
While specific experimental procedures for determining the physical properties of 2,4,6-
Trifluoropyridine are not detailed in the cited literature, standard methodologies for

determining the boiling point and density of a liquid compound are described below.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and accurate method for its determination in a

laboratory setting is by using an ebulliometer or by distillation.

Methodology using Distillation:

Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The round-bottom flask is filled with 2,4,6-Trifluoropyridine to

approximately two-thirds of its volume. A few boiling chips are added to ensure smooth
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boiling.

Heating: The flask is gently heated using a heating mantle. The heating rate is controlled to

achieve a slow and steady distillation rate, typically 1-2 drops per second of distillate.

Temperature Reading: The thermometer bulb should be positioned just below the side arm of

the distillation head to accurately measure the temperature of the vapor that is in equilibrium

with the boiling liquid.

Data Recording: The temperature is recorded when it stabilizes during the distillation

process. This stable temperature is the boiling point of the liquid at the prevailing

atmospheric pressure.

Pressure Correction: If the atmospheric pressure is not exactly 760 mmHg, a pressure

correction using a nomograph or the Clausius-Clapeyron equation can be applied to

determine the normal boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. It is typically determined using a pycnometer

or a digital density meter.

Methodology using a Pycnometer:

Cleaning and Calibration: The pycnometer, a glass flask with a close-fitting ground glass

stopper with a capillary tube through it, is thoroughly cleaned, dried, and weighed empty

(m₁).

Filling with Reference Liquid: The pycnometer is then filled with a reference liquid of known

density (e.g., deionized water) at a specific temperature. The stopper is inserted, and any

excess liquid is wiped from the outside. The filled pycnometer is weighed (m₂). The volume

of the pycnometer (V) can be calculated using the density of the reference liquid.

Filling with Sample Liquid: The pycnometer is emptied, cleaned, and dried. It is then filled

with 2,4,6-Trifluoropyridine, and the same procedure of stoppering, cleaning the exterior,

and weighing is followed (m₃).
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Calculation: The density (ρ) of the sample is calculated using the following formula: ρ = (m₃ -

m₁) / V

Logical Relationship of Physical Properties
The following diagram illustrates the relationship between the fundamental identity of 2,4,6-
Trifluoropyridine and its key physical properties.

Figure 1: Physicochemical Properties of 2,4,6-Trifluoropyridine
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Caption: Relationship between 2,4,6-Trifluoropyridine and its key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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